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Compound Focus: RTI-51 Hydrochloride

CAS No.: 1391052-88-2

Cat. No.: S1800116

Get Quote

Chemical and Physical Properties

RTI-51 (also known as RTI-4229-51 and Bromopane) is a semi-synthetic alkaloid belonging to the

phenyltropane class of compounds, which are derived from structural modifications of cocaine [1] [2]. The

following table summarizes its core identifiers and physical characteristics.

Property Details

Systematic Name methyl (1R,2S,3S,5S)-3-(4-bromophenyl)-8-methyl-8-
azabicyclo[3.2.1]octane-2-carboxylate [1] [3]

CAS Number (Freebase) 135367-08-7 [4] [3]

CAS Number
(Hydrochloride)

1391052-88-2 [5]

Molecular Formula
(Freebase)

C₁₆H₂₀BrNO₂ [1] [4]

Molecular Formula
(Hydrochloride)

C₁₆H₂₁BrClNO₂ [5]

Molecular Weight
(Freebase)

338.24 g/mol [1] [4]
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Property Details

Molecular Weight
(Hydrochloride)

374.70 g/mol [5]

Appearance
(Hydrochloride)

Beige solid [5]

Solubility (Hydrochloride) Slightly soluble in Methanol [5]

Storage Powder: -20°C for 3 years; in solvent: -80°C for 1 year [4]

Pharmacological Profile and Mechanism of Action

RTI-51 is a potent monoamine reuptake inhibitor, meaning it increases the levels of neurotransmitters like

dopamine, serotonin, and norepinephrine in the brain by blocking their transporters [1]. Its unique profile is

characterized by high potency at the dopamine transporter (DAT) with significant activity at the serotonin

transporter (SERT).

Property Details

Primary
Mechanism

Monoamine reuptake inhibitor [1]

Biological
Activity

Significantly enhances locomotor activity; shows potential for reducing cocaine-

seeking behavior [4]

Potency Order Dopamine Transporter (DAT) > Serotonin Transporter (SERT) > Norepinephrine

Transporter (NET) [1]

The table below compares the binding affinity (Ki value in nM) of RTI-51 with other related compounds,

demonstrating its high potency. Lower Ki values indicate stronger binding [1] [2].
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Compound
Dopamine
Transporter (DAT)

Serotonin Transporter
(SERT)

Norepinephrine
Transporter (NET)

RTI-51
(Bromopane)

1.8 nM 10.6 nM 37.4 nM

Cocaine 241 nM 112 nM 161 nM

RTI-31 (para-
Chloro)

3.7 nM 5.0 nM 5.9 nM

RTI-55 (para-
Iodo)

2.0 nM 1.7 nM 7.5 nM

This mechanism can be visualized in the following pathway diagram:
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RTI-51 inhibits monoamine transporters (DAT/SERT/NET), preventing neurotransmitter reuptake and

enhancing postsynaptic signaling.

Research Applications and Experimental Use

RTI-51 is primarily used in preclinical research to study the dopamine reward system and explore potential

treatments for substance use disorders [1] [4].

Mapping Dopamine Transporters: The radiolabeled form of RTI-51 with Bromine-76 (⁷⁶Br) has
been used in Positron Emission Tomography (PET) imaging studies to visualize and map the

distribution of dopamine transporters in the brain [1].
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Behavioral Studies: In vivo studies in rodents have shown that RTI-51 significantly enhances

locomotor activity. Research suggests it has a long-lasting and selective substitution effect that can
reduce cocaine-seeking behavior, indicating its potential as a candidate for treating cocaine use

disorder [4].

Practical Research Considerations

For researchers working with this compound, here are some key practical details:

Consideration Description

Commercial
Availability

Available as RTI-51 Hydrochloride from chemical suppliers specializing in
research compounds [5] [4].

Pricing (Example) Approximately $460 for a 10 mg quantity [5].

Intended Use For research purposes only. All products are intended for laboratory use and

not for human consumption [4].

Summary and Key Insights

RTI-51 is a potent and selective phenyltropane with a unique balance of monoamine reuptake inhibition. Its

high affinity for the dopamine transporter makes it a valuable tool for neuroimaging and behavioral

pharmacology research, particularly in the context of stimulant use disorders.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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